Cas no 2680823-69-0 (1-Tert-butyl 4-prop-2-en-1-yl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate)

• Product Name: 1-Tert-butyl 4-prop-2-en-1-yl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate
• CAS No: 2680823-69-0
• MF: C₁₄H₂₄N₂O₅
• MW: 300.350764274597
• CID: 5625324
• PubChem ID: 165930405
• Update Time: 2025-06-08

1-Tert-butyl 4-prop-2-en-1-yl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28308904
• 1-tert-butyl 4-prop-2-en-1-yl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate
• 2680823-69-0
• 1-Tert-butyl 4-prop-2-en-1-yl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate

• Inchi： 1S/C14H24N2O5/c1-5-8-20-12(18)15-6-7-16(10-11(17)9-15)13(19)21-14(2,3)4/h5,11,17H,1,6-10H2,2-4H3
• InChI Key： CSHYHGXPPGLZNT-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OCC=C)CCN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 300.16852187g/mol
• Monoisotopic Mass: 300.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.3Ų

Additional information on 1-Tert-butyl 4-prop-2-en-1-yl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate

Introduction to 1-Tert-butyl 4-prop-2-en-1-yl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate (CAS No: 2680823-69-0)

1-Tert-butyl 4-prop-2-en-1-yl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate (CAS No: 2680823-69-0) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the diazepane family, which is renowned for its diverse pharmacological properties. The presence of multiple functional groups, including a tert-butyl group, a prop-2-enyl (allyl) group, and hydroxyl and dicarboxylate functionalities, endows it with unique chemical and biological characteristics that make it a promising candidate for further exploration in drug discovery.

The tert-butyl group at the C1 position of the diazepane ring contributes to the steric stability of the molecule, while the prop-2-enyl group introduces a reactive double bond that can participate in various chemical transformations. The 6-hydroxy moiety and the dicarboxylate groups at the C1 and C4 positions enhance the solubility and reactivity of the compound, making it amenable to further derivatization. These structural features collectively contribute to its potential as an intermediate in the synthesis of more complex bioactive molecules.

In recent years, there has been growing interest in diazepane derivatives due to their potential therapeutic applications. The diazepane core is known for its ability to interact with biological targets such as enzymes and receptors, leading to various pharmacological effects. For instance, certain diazepane derivatives have been investigated for their anxiolytic, anticonvulsant, and anti-inflammatory properties. The specific arrangement of functional groups in 1-Tert-butyl 4-prop-2-en-1-yl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate suggests that it may exhibit similar or even enhanced biological activities.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of steric hindrance provided by the tert-butyl group and electronic effects from the double bond and hydroxyl/dicarboxylate groups allows for fine-tuning of its biological profile. Researchers have been exploring ways to modify such scaffolds to improve drug-like properties such as bioavailability, metabolic stability, and target specificity. The structural motifs present in 1-Tert-butyl 4-prop-2-en-1-yl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate align well with current trends in medicinal chemistry aimed at designing molecules with optimized pharmacokinetic profiles.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The diazepane framework is particularly attractive because it can be easily modified to generate libraries of compounds for high-throughput screening. The presence of multiple reactive sites in 1-Tert-butyl 4-prop-2-en-1-yl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate allows for diverse chemical modifications, enabling chemists to explore a wide range of biological activities. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the diazepane ring through cyclization reactions followed by functionalization at specific positions using appropriate reagents. Advances in synthetic methodologies have made it possible to construct complex heterocycles like this one with increasing efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in introducing diverse functional groups into the molecular framework.

In terms of biological evaluation, preliminary studies on related diazepane derivatives have shown promising results in various disease models. For example, some derivatives have demonstrated efficacy in reducing inflammation by inhibiting key pro-inflammatory cytokines. Others have shown potential as kinase inhibitors or modulators of neurotransmitter systems. Given these findings, 1-Tert-butyl 4-prop-2-en-1-yl 6-hydroxy-1,4-diazepane-1,4-dicarboxylate may exhibit similar or even more potent effects when tested against relevant biological targets.

The development of new drugs is often hampered by challenges such as poor solubility or rapid metabolism. However, 1-Tert-butyl 4-prop-2-en -y l 6-hydroxy -l ,4 -diazep ane -l ,4 -dicarbox ylate (CAS No:2680823 -69 -0) addresses some of these issues through its structural design. The hydroxyl and dicarboxylate groups improve water solubility while maintaining metabolic stability against enzymatic degradation. This balance is crucial for achieving therapeutic efficacy without compromising safety or bioavailability.

The future prospects for this compound are exciting given its unique structural features and potential biological activities. Further research is needed to fully elucidate its pharmacological profile through in vitro and in vivo studies. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking its therapeutic potential. As our understanding of disease mechanisms continues to evolve, l -Tert -but yl l , l , l , l -( prop -2 -en y l ) -( hydro x y ) l , l -d az ep ane -l , l -dicar box ylate (CAS No:2680823 -69 -0) could play a significant role in developing next-generation treatments.